Cas no 93982-13-9 (Butanedioic acid,bis(nonylphenyl) ester (9CI))
93982-13-9 structure
Product Name:Butanedioic acid,bis(nonylphenyl) ester (9CI)
CAS No:93982-13-9
MF:C34H50O4
MW:522.758410930634
CID:807148
PubChem ID:3023194
Update Time:2025-04-19
Butanedioic acid,bis(nonylphenyl) ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,bis(nonylphenyl) ester (9CI)
- bis(2-nonylphenyl) butanedioate
- bis(nonylphenyl) succinate
- EINECS 301-204-5
- Bis-(nonylphenyl)succinate
- NS00062425
- 93982-13-9
- DTXSID10240117
-
- Inchi: 1S/C34H50O4/c1-3-5-7-9-11-13-15-21-29-23-17-19-25-31(29)37-33(35)27-28-34(36)38-32-26-20-18-24-30(32)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22,27-28H2,1-2H3
- InChI Key: YXNPFNPHSYKAFN-UHFFFAOYSA-N
- SMILES: O(C(CCC(=O)OC1C=CC=CC=1CCCCCCCCC)=O)C1C=CC=CC=1CCCCCCCCC
Computed Properties
- Exact Mass: 522.371
- Monoisotopic Mass: 522.371
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 38
- Rotatable Bond Count: 23
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1
- Boiling Point: 624.3°Cat760mmHg
- Flash Point: 304.3°C
- Refractive Index: 1.513
Butanedioic acid,bis(nonylphenyl) ester (9CI) Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
93982-13-9 (Butanedioic acid,bis(nonylphenyl) ester (9CI)) Related Products
- 5631-67-4(2H-1-Benzopyran-2-one,3,4-dihydro-7-hydroxy-)
- 119-84-6(Dihydrocoumarin)
- 17123-74-9(3-(2-Acetoxyphenyl)propanoic acid)
- 55001-09-7(Methyl 3-(2-methoxyphenyl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk